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molecular formula C10H12ClNO2 B1295421 Ethyl 4-chloro-2,6-dimethylnicotinate CAS No. 70271-80-6

Ethyl 4-chloro-2,6-dimethylnicotinate

Cat. No. B1295421
CAS RN: 70271-80-6
M. Wt: 213.66 g/mol
InChI Key: KBTAWKCADOMPGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09238639B2

Procedure details

To a mixture of ethyl 4-chloro-2,6-dimethylnicotinate (1.5 g) and THF (50 mL) was added diisobutylaluminum hydride (1M in toluene, 42.0 mL) at 0° C. After stirring at room temperature for 1 h, sodium sulfate decahydrate (13.5 g) and THF were added to the mixture and the mixture was stirred at room temperature for 3 h. The mixture was passed through Celite®. The filtrate was concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (0.920 g). The obtained crystals were recrystallized from EtOAc-hexane.
Name
ethyl 4-chloro-2,6-dimethylnicotinate
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
diisobutylaluminum hydride
Quantity
42 mL
Type
reactant
Reaction Step Two
Name
sodium sulfate decahydrate
Quantity
13.5 g
Type
reactant
Reaction Step Three
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:7]([C:8](OCC)=[O:9])=[C:6]([CH3:13])[N:5]=[C:4]([CH3:14])[CH:3]=1.[H-].C([Al+]CC(C)C)C(C)C.O.O.O.O.O.O.O.O.O.O.S([O-])([O-])(=O)=O.[Na+].[Na+]>C1COCC1>[Cl:1][C:2]1[CH:3]=[C:4]([CH3:14])[N:5]=[C:6]([CH3:13])[C:7]=1[CH2:8][OH:9] |f:1.2,3.4.5.6.7.8.9.10.11.12.13.14.15|

Inputs

Step One
Name
ethyl 4-chloro-2,6-dimethylnicotinate
Quantity
1.5 g
Type
reactant
Smiles
ClC1=CC(=NC(=C1C(=O)OCC)C)C
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
diisobutylaluminum hydride
Quantity
42 mL
Type
reactant
Smiles
[H-].C(C(C)C)[Al+]CC(C)C
Step Three
Name
sodium sulfate decahydrate
Quantity
13.5 g
Type
reactant
Smiles
O.O.O.O.O.O.O.O.O.O.S(=O)(=O)([O-])[O-].[Na+].[Na+]
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring at room temperature for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred at room temperature for 3 h
Duration
3 h
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (EtOAc/hexane)

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
ClC1=C(C(=NC(=C1)C)C)CO
Measurements
Type Value Analysis
AMOUNT: MASS 0.92 g
YIELD: CALCULATEDPERCENTYIELD 76.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.